![molecular formula C10H11ClFNO B2764544 2-chloro-N-[(4-fluorophenyl)methyl]-N-methylacetamide CAS No. 794559-24-3](/img/structure/B2764544.png)
2-chloro-N-[(4-fluorophenyl)methyl]-N-methylacetamide
Overview
Description
2-chloro-N-[(4-fluorophenyl)methyl]-N-methylacetamide is a chemical compound with the empirical formula C9H9ClFNO . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCN(C(CCl)=O)C1=CC=C(F)C=C1 . This indicates that the molecule contains a methyl group (CH3-) attached to a nitrogen atom, which is also attached to a carbonyl group (C=O) and a chloromethyl group (CCl). The nitrogen atom is also attached to a 4-fluorophenyl group . Physical And Chemical Properties Analysis
The molecular weight of this compound is 201.63 . It is a solid substance .Scientific Research Applications
Fluorescent Chemosensors
4-Methyl-2,6-diformylphenol (DFP) derivatives, which share structural features with 2-chloro-N-[(4-fluorophenyl)methyl]-N-methylacetamide, are used as platforms for the development of chemosensors for a variety of analytes. These chemosensors have demonstrated high selectivity and sensitivity for detecting metal ions, anions, neutral molecules, and pH levels. The presence of formyl groups on DFP facilitates the modulation of sensing selectivity and sensitivity, opening avenues for further development in chemosensor technology (Roy, 2021).
Synthesis of Pharmaceutical Intermediates
Research on 2-fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen (a non-steroidal anti-inflammatory and analgesic material), highlights the importance of developing practical synthesis methods for complex molecules. Although not directly related to this compound, this work exemplifies the broader efforts in synthetic chemistry to create efficient, cost-effective methods for producing pharmaceutical intermediates (Qiu et al., 2009).
Hepatoprotective and Nephroprotective Activities
Chrysin, a flavonoid with structural similarities to this compound, has been studied for its wide range of pharmacological properties, including hepatoprotective and nephroprotective activities against various drugs and toxic agents. This research underscores the potential therapeutic applications of chemical compounds in mitigating the toxic effects of other substances on the liver and kidneys (Pingili et al., 2019).
Environmental Toxicology
The review of the biological effects of acetamide, formamide, and their derivatives provides insights into the commercial importance and biological responses to these chemicals. Understanding the environmental toxicology of these compounds, which share functional groups with this compound, is crucial for assessing their safety and ecological impact (Kennedy, 2001).
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-[(4-fluorophenyl)methyl]-N-methylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFNO/c1-13(10(14)6-11)7-8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGYMXLZKMOKDSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=C(C=C1)F)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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